Methyl 3-(prop-2-yn-1-yloxy)benzoate

• Molecular Formula: C11H10O3
• Molecular Weight: 190.19 g/mol
• IUPAC Name: methyl 3-prop-2-ynoxybenzoate
• InChI: InChI=1S/C11H10O3/c1-3-7-14-10-6-4-5-9(8-10)11(12)13-2/h1,4-6,8H,7H2,2H3
• InChI Key: JSQOPGIVPLJDRT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)OCC#C

Description

Methyl 3-(prop-2-yn-1-yloxy)benzoate is a useful research compound. Its molecular formula is C11H10O3 and its molecular weight is 190.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of propargyl bromide in toluene (80%, 68.7 mmol, 7.40 mL) is added to a solution of 3-hydroxy-benzoic acid methyl ester (48.6 mmol) in DMF (45 mL). K2CO3 is added and the mixture is stirred at RT for 4 h. Water and ether are added, the layers are separated and the organic layer is washed with aq. NaOH solution (5%) and brine. The solvents are removed in vacuo to give the desired ester as a pale yellow solid. 1H-NMR (CDCl3): δ=2.56 (s, 1H); 3.94 (s, 3H); 4.76 (s, 2H); 7.20 (d, J=8.04 Hz, 1H); 7.39 (t, J=8.16 Hz, 1H); 7.66 (bs, 1H); 7.71 (d, J=7.78 Hz, 1H).